N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C16H12ClFN2S.BrH/c1-10-2-7-13(8-14(10)17)19-16-20-15(9-21-16)11-3-5-12(18)6-4-11;/h2-9H,1H3,(H,19,20);1H
• InChI Key: BSIQHFYLYDARSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CS2)C3=CC=C(C=C3)F)Cl.Br
• Molecular Formula: C16H13BrClFN2S
• Molecular Weight: 399.7 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide, also known as CTZ, is a synthetic compound that belongs to the thiazole class of drugs. It has been extensively studied for its potential applications in the field of medicine and research due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters and receptors in the brain and nervous system. It has been shown to interact with GABA receptors and inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce seizures in animal models of epilepsy. Additionally, it has been shown to exhibit neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide is its wide range of pharmacological activities, which makes it a versatile tool for studying various biological processes. Additionally, it has relatively low toxicity and is well-tolerated in animal models. However, one of the limitations of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide. One area of interest is its potential use as an anti-cancer agent. Studies have shown that N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide exhibits cytotoxic effects on various cancer cell lines, and further research is needed to determine its potential as a cancer treatment. Additionally, N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide has been shown to exhibit anti-inflammatory and neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to determine the efficacy and safety of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide in these applications.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide involves the reaction of 3-chloro-4-methylbenzaldehyde and 4-fluorobenzaldehyde with thiosemicarbazide in the presence of a base catalyst. The resulting thiosemicarbazone is then cyclized to form the thiazole ring. The final product is obtained by treating the thiazole intermediate with hydrobromic acid.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine hydrobromide has been extensively studied for its potential applications in the field of medicine and research. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been investigated for its potential use as an anti-cancer agent and as a potential treatment for Alzheimer's disease.